Cas no 2171158-46-4 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid
• CAS No: 2171158-46-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6296126
• PubChem ID: 165825343
• Update Time: 2025-05-21

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pentanoic acid
• 2171158-46-4
• EN300-1576555

• Inchi： 1S/C25H30N2O5/c1-4-16(13-23(29)30)26-22(28)14-25(2,3)27-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t16-/m1/s1
• InChI Key： NTVSYYGTDFWZFO-MRXNPFEDSA-N
• SMILES： O(C(NC(C)(C)CC(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid

Research Briefing on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid (CAS: 2171158-46-4)

In recent years, the compound (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid (CAS: 2171158-46-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the chiral (3R)-3-methylbutanamido moiety makes it a valuable intermediate in solid-phase peptide synthesis (SPPS).

Recent studies have focused on optimizing the synthesis and purification processes of (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its suitability for pharmaceutical applications. Additionally, researchers have investigated its stability under various conditions, including different pH levels and temperatures, to determine its shelf-life and handling requirements.

One of the key findings from recent research is the compound's role in the synthesis of bioactive peptides. Its ability to serve as a building block for peptide chains has been demonstrated in the development of novel therapeutics targeting diseases such as cancer, infectious diseases, and metabolic disorders. For instance, (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid has been used in the synthesis of peptide inhibitors that target specific enzymes involved in tumor growth and proliferation. These inhibitors have shown promising results in preclinical studies, highlighting the compound's potential in oncology research.

Furthermore, the compound's compatibility with automated peptide synthesizers has been a subject of investigation. Researchers have reported successful incorporation of (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid into peptide sequences using standard SPPS protocols. This compatibility simplifies the production of complex peptides and reduces the time and cost associated with manual synthesis. The compound's stability during the coupling and deprotection steps of SPPS has also been validated, making it a reliable choice for large-scale peptide production.

In addition to its applications in peptide synthesis, (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid has been explored for its potential use in drug delivery systems. Its amphiphilic nature allows it to form micelles or liposomes, which can encapsulate hydrophobic drugs and improve their solubility and bioavailability. Recent studies have demonstrated the compound's ability to enhance the delivery of anticancer agents to tumor sites, thereby increasing their therapeutic efficacy while minimizing systemic side effects.

Despite these advancements, challenges remain in the widespread adoption of (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research is focused on addressing these challenges through the development of more efficient synthetic routes and the exploration of novel applications.

In conclusion, (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopentanoic acid (CAS: 2171158-46-4) represents a promising compound in the field of chemical biology and pharmaceutical research. Its versatility in peptide synthesis and drug delivery, coupled with its compatibility with automated synthesis platforms, makes it a valuable tool for the development of next-generation therapeutics. Continued research and innovation in this area are expected to further expand its applications and contribute to the advancement of medicine.